N-Picryl-m-toluidine
N-Picryl-m-toluidine
Brand Name:
Vulcanchem
CAS No.:
16552-38-8
VCID:
VC21009376
InChI:
InChI=1S/C13H10N4O6/c1-8-3-2-4-9(5-8)14-13-11(16(20)21)6-10(15(18)19)7-12(13)17(22)23/h2-7,14H,1H3
SMILES:
CC1=CC(=CC=C1)NC2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C13H10N4O6
Molecular Weight:
318.24 g/mol
N-Picryl-m-toluidine
CAS No.: 16552-38-8
Cat. No.: VC21009376
Molecular Formula: C13H10N4O6
Molecular Weight: 318.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16552-38-8 |
|---|---|
| Molecular Formula | C13H10N4O6 |
| Molecular Weight | 318.24 g/mol |
| IUPAC Name | N-(3-methylphenyl)-2,4,6-trinitroaniline |
| Standard InChI | InChI=1S/C13H10N4O6/c1-8-3-2-4-9(5-8)14-13-11(16(20)21)6-10(15(18)19)7-12(13)17(22)23/h2-7,14H,1H3 |
| Standard InChI Key | ZUENYUGGLWYBTO-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)NC2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | CC1=CC(=CC=C1)NC2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator